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Compound of Interest

Compound Name: 1-Methylnicotinamide-d4iodide

Cat. No.: B132304 Get Quote

An In-depth Technical Guide to 1-Methylnicotinamide-d4 iodide

Introduction
1-Methylnicotinamide-d4 iodide (MNA-d4 iodide) is the deuterated analogue of 1-

Methylnicotinamide (1-MNA), a primary, biologically active metabolite of nicotinamide (Vitamin

B3).[1] Due to the incorporation of four deuterium atoms, MNA-d4 iodide serves as an ideal

internal standard for the accurate quantification of endogenous 1-MNA in biological matrices

using mass spectrometry-based techniques.[2] Its key advantage lies in its chemical and

physical similarity to the unlabeled analyte, ensuring comparable behavior during sample

extraction, chromatography, and ionization, while its mass shift allows for distinct detection.

This guide provides a comprehensive overview of the chemical properties, applications, and

relevant biological context of 1-Methylnicotinamide-d4 iodide for researchers, scientists, and

drug development professionals.

Core Chemical Properties
The fundamental chemical and physical properties of 1-Methylnicotinamide-d4 iodide are

summarized below. Data for the unlabeled iodide salt is also provided for reference.

Table 1: Chemical Identifiers and Properties
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Property
1-Methylnicotinamide-d4
iodide

1-Methylnicotinamide
iodide (Unlabeled
Reference)

Synonyms
3-Carbamoyl-1-

methylpyridinium-d4 iodide[2]

N¹-Methylnicotinamide, 1-

MNA, 3-(aminocarbonyl)-1-

methyl-pyridinium iodide[1][3]

CAS Number
Not specified; 6456-44-6 for

unlabeled compound[1][2][4]
6456-44-6[1][5][4]

Molecular Formula C₇H₅D₄IN₂O[2] C₇H₉IN₂O[5]

Molecular Weight ~268.11 g/mol
264.06 g/mol [5], 264.1 g/mol

[1]

Canonical SMILES

[2H]C1=C(C(N)=O)C([2H])=--

INVALID-LINK--

C([2H])=C1[2H].[I-][2]

C[N+]1=CC=CC(=C1)C(=O)N.

[I-][5]

Table 2: Physicochemical and Handling Data
Property Value

Appearance Solid[1]

Solubility

DMSO: Sparingly soluble (1-10 mg/mL)[1] PBS

(pH 7.2): Sparingly soluble (1-10 mg/mL)[1]

Water: Soluble Ethanol: Low solubility[5]

Storage Conditions Long-term storage at 2°C to 8°C[5]

Stability
Stable for at least 4 years under proper storage

conditions.[1]

Predicted pKa Strongest Acidic: 12.24 Strongest Basic: -2.2

Application in Quantitative Bioanalysis
The primary application of 1-Methylnicotinamide-d4 iodide is as an internal standard (IS) for the

quantification of 1-MNA in complex biological samples, such as plasma and urine, via Liquid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.medchemexpress.com/1-methylnicotinamide-d4-iodide.html
https://www.caymanchem.com/product/43076/1-methylnicotinamide-iodide
https://foodb.ca/compounds/FDB022639
https://www.caymanchem.com/product/43076/1-methylnicotinamide-iodide
https://www.medchemexpress.com/1-methylnicotinamide-d4-iodide.html
https://axios-research.com/1-methylnicotinamide-iodide
https://www.caymanchem.com/product/43076/1-methylnicotinamide-iodide
https://www.biosynth.com/p/FM25888/6456-44-6-1-methyl-nicotinamide-iodide
https://axios-research.com/1-methylnicotinamide-iodide
https://www.medchemexpress.com/1-methylnicotinamide-d4-iodide.html
https://www.biosynth.com/p/FM25888/6456-44-6-1-methyl-nicotinamide-iodide
https://www.biosynth.com/p/FM25888/6456-44-6-1-methyl-nicotinamide-iodide
https://www.caymanchem.com/product/43076/1-methylnicotinamide-iodide
https://www.medchemexpress.com/1-methylnicotinamide-d4-iodide.html
https://www.biosynth.com/p/FM25888/6456-44-6-1-methyl-nicotinamide-iodide
https://www.caymanchem.com/product/43076/1-methylnicotinamide-iodide
https://www.caymanchem.com/product/43076/1-methylnicotinamide-iodide
https://www.caymanchem.com/product/43076/1-methylnicotinamide-iodide
https://www.biosynth.com/p/FM25888/6456-44-6-1-methyl-nicotinamide-iodide
https://www.biosynth.com/p/FM25888/6456-44-6-1-methyl-nicotinamide-iodide
https://www.caymanchem.com/product/43076/1-methylnicotinamide-iodide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Experimental Workflow: Quantification of 1-MNA in
Plasma
The following diagram illustrates a typical workflow for a bioanalytical method using MNA-d4

iodide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Plasma Sample Collection

2. Spiking with
1-MNA-d4 Iodide (IS)

3. Protein Precipitation
(e.g., with Acetonitrile)

4. Centrifugation

5. Supernatant Transfer

6. LC-MS/MS Analysis

7. Quantification
(Analyte/IS Peak Area Ratio)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b132304?utm_src=pdf-body-img
https://www.benchchem.com/product/b132304?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. caymanchem.com [caymanchem.com]

2. medchemexpress.com [medchemexpress.com]

3. Showing Compound 1-Methylnicotinamide iodide (FDB022639) - FooDB [foodb.ca]

4. 1-Methylnicotinamide Iodide - CAS - 6456-44-6 | Axios Research [axios-research.com]

5. 1-Methyl-nicotinamide iodide | 6456-44-6 | FM25888 [biosynth.com]

To cite this document: BenchChem. [1-Methylnicotinamide-d4 iodide chemical properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b132304#1-methylnicotinamide-d4-iodide-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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